testosterone-4-n-pentylcyclohexyl carboxylate
testosterone-4-n-pentylcyclohexyl carboxylate
Brand Name:
Vulcanchem
CAS No.:
130464-79-8
VCID:
VC0164319
InChI:
InChI=1S/C31H48O3/c1-4-5-6-7-21-8-10-22(11-9-21)29(33)34-28-15-14-26-25-13-12-23-20-24(32)16-18-30(23,2)27(25)17-19-31(26,28)3/h20-22,25-28H,4-19H2,1-3H3/t21?,22?,25-,26+,27-,28-,30-,31-/m0/s1
SMILES:
CCCCCC1CCC(CC1)C(=O)OC2CCC3C2(CCC4C3CCC5=CC(=O)CCC45C)C
Molecular Formula:
C31H48O3
Molecular Weight:
468.7 g/mol
testosterone-4-n-pentylcyclohexyl carboxylate
CAS No.: 130464-79-8
Main Products
VCID: VC0164319
Molecular Formula: C31H48O3
Molecular Weight: 468.7 g/mol
| CAS No. | 130464-79-8 |
|---|---|
| Product Name | testosterone-4-n-pentylcyclohexyl carboxylate |
| Molecular Formula | C31H48O3 |
| Molecular Weight | 468.7 g/mol |
| IUPAC Name | [(8R,9S,10R,13S,14R,17S)-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl] 4-pentylcyclohexane-1-carboxylate |
| Standard InChI | InChI=1S/C31H48O3/c1-4-5-6-7-21-8-10-22(11-9-21)29(33)34-28-15-14-26-25-13-12-23-20-24(32)16-18-30(23,2)27(25)17-19-31(26,28)3/h20-22,25-28H,4-19H2,1-3H3/t21?,22?,25-,26+,27-,28-,30-,31-/m0/s1 |
| Standard InChIKey | YEJKQRVAFMEOKN-QPUCLBINSA-N |
| Isomeric SMILES | CCCCCC1CCC(CC1)C(=O)O[C@H]2CC[C@H]3[C@@]2(CC[C@H]4[C@H]3CCC5=CC(=O)CC[C@]45C)C |
| SMILES | CCCCCC1CCC(CC1)C(=O)OC2CCC3C2(CCC4C3CCC5=CC(=O)CCC45C)C |
| Canonical SMILES | CCCCCC1CCC(CC1)C(=O)OC2CCC3C2(CCC4C3CCC5=CC(=O)CCC45C)C |
| Synonyms | testosterone-4-n-pentylcyclohexyl carboxylate testosterone-4-n-pentylcyclohexyl carboxylate, (17beta)-isomer TNPCC |
| PubChem Compound | 131219 |
| Last Modified | Nov 11 2021 |
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